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Compound of Interest

Compound Name: 2-(Chloromethyl)benzonitrile

Cat. No.: B189560

Essential Safety and Handling Guide for 2-
(Chloromethyl)benzonitrile

This guide provides crucial safety, operational, and disposal protocols for handling 2-
(Chloromethyl)benzonitrile (CAS No. 612-13-5) in a laboratory setting. Given its chemical
structure and the known hazards of similar nitrile and chlorinated compounds, a stringent
adherence to safety procedures is paramount to ensure the well-being of researchers,
scientists, and drug development professionals.

Hazard Identification and Summary

While specific toxicological data for 2-(Chloromethyl)benzonitrile is not extensively
documented in the provided search results, data from structurally similar compounds such as
chlorobenzonitriles and other substituted benzonitriles indicate significant potential hazards. It
is critical to handle this compound with a high degree of caution.

Potential Hazards Include:
o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]
o Skin Corrosion/Irritation: May cause skin irritation or severe burns.[3][4]

o Eye Damage/Irritation: Can cause serious eye irritation or damage.[3][4][5]
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o Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[3][6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment
must be worn at all times when handling 2-(Chloromethyl)benzonitrile.[7][8]
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Protection Type Recommended Equipment Specifications and Rationale

Goggles must be chemical

splash-proof.[5] A face shield
Safety Goggles and Face ) N
Eye and Face —_ provides an additional layer of
ie
protection against splashes

and dust.[1]

Nitrile or neoprene gloves are
recommended. Inspect gloves

Hand Protection Chemical-Resistant Gloves for any signs of degradation or
puncture before and during
use.[3][8]

A lab coat should be worn as a
minimum. For larger quantities
] Laboratory Coat / Chemical- or tasks with a higher risk of
Body Protection ] ] ) ) )
Resistant Apron or Suit splashing, a chemical-resistant
apron or a full protective suit is

necessary.[3][6]

Use a respirator with
appropriate cartridges if there
) ] is a risk of inhaling dust,
Respiratory NIOSH-Approved Respirator ] o
especially when weighing the
powder or if ventilation is

inadequate.[3][6]

Safety footwear should cover
and protect the entire foot.

Footwear Closed-Toe Shoes Perforated shoes or sandals
are not permitted in the

handling area.[8]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational plan is vital to minimize exposure and ensure safety.

3.1. Preparation
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» Designated Area: All work with 2-(Chloromethyl)benzonitrile must be conducted in a
designated area within a certified chemical fume hood.[6][7]

o Emergency Equipment: Ensure an eyewash station and a safety shower are readily
accessible and have been recently tested.[3][6]

o Spill Kit: A spill kit containing appropriate absorbent materials for chemical spills should be
available in the immediate vicinity.[7]

3.2. Handling Procedure

« Don PPE: Before entering the designated handling area, put on all required personal
protective equipment as detailed in the table above.

e Weighing: If weighing the solid compound, perform the task within the fume hood to prevent
the inhalation of any airborne particles.[6] Use a container that can be securely closed for
transport.

» Dissolving: When preparing solutions, add the solid 2-(Chloromethyl)benzonitrile to the
solvent slowly to avoid splashing.

e Reactions: Conduct all reactions in a closed system or under reflux within the fume hood to
contain any vapors or aerosols.

o Post-Handling: After completing the work, decontaminate any surfaces. Remove PPE
carefully to avoid contaminating your skin.

e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[3]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

4.1. First Aid Measures
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Exposure Route

Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3][9] Seek immediate

medical attention.[10]

Skin Contact

Immediately remove all contaminated clothing.
[11] Flush skin with plenty of soap and water for
at least 15 minutes.[3][10] Seek medical

attention if irritation persists.[11]

Move the exposed person to fresh air at once.

[10] If breathing has stopped, perform artificial

Inhalation o ) ) )
respiration.[3] Seek immediate medical
attention.[9]

Do NOT induce vomiting.[3][9] If the person is
) conscious and alert, rinse their mouth and have
Ingestion

them drink 2-4 cupfuls of water or milk.[3] Seek

immediate medical attention.[10]

4.2. Chemical Spill Response Workflow

The following workflow outlines the procedural steps for managing a spill of 2-

(Chloromethyl)benzonitrile.
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Workflow for 2-(Chloromethyl)benzonitrile Spill

Evacuate Immediate Area
Alert Others

'

Assess Spill Size & Risk
(If safe to do so)

Don Appropriate PPE
(Respirator, Gloves, Goggles, Suit)

Contain the Spill
(Use chemical absorbent)

Clean Up Spill
(Sweep solid, absorb liquid)

Decontaminate Area
(Wash with appropriate solvent/soap)

Package & Label Waste
(For hazardous disposal)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Waste Segregation: All materials contaminated with 2-(Chloromethyl)benzonitrile,
including solid waste (gloves, paper towels, weighing paper) and solutions, must be collected
in a dedicated, clearly labeled hazardous waste container.[7]

o Container Management: Ensure waste containers are kept closed and are stored in a
designated, well-ventilated area away from incompatible materials.[3]

» Disposal Method: This material and its container must be disposed of as hazardous waste.
[11] Disposal should be conducted through a licensed waste disposal company in
accordance with all local, state, and federal regulations.[2][6] Do not allow the chemical or its
wash water to enter drains or sewer systems.[11]

Physicochemical Data for 2-
(Chloromethyl)benzonitrile

Property Value

CAS Number 612-13-5[12]

Molecular Formula CsHsCIN[12][13]

Molecular Weight 151.6 g/mol [12]

Appearance White to off-white powder/crystal[12][14]
Melting Point 54-63 °C[12]

Boiling Point 252 °C (lit.)[13]

Store at room temperature or 0-8°C, sealed in a

Storage
dry, dark place.[12][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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